Cas no 1641-05-0 (9H-Xanthen-9-one,2-(1,1-dimethyl-2-propen-1-yl)-1,3,5,6-tetrahydroxy-8-(3-methyl-2-buten-1-yl)-)

9H-Xanthen-9-one,2-(1,1-dimethyl-2-propen-1-yl)-1,3,5,6-tetrahydroxy-8-(3-methyl-2-buten-1-yl)- structure
1641-05-0 structure
Product name:9H-Xanthen-9-one,2-(1,1-dimethyl-2-propen-1-yl)-1,3,5,6-tetrahydroxy-8-(3-methyl-2-buten-1-yl)-
CAS No:1641-05-0
MF:C23H24O6
MW:396.433067321777
CID:209062

9H-Xanthen-9-one,2-(1,1-dimethyl-2-propen-1-yl)-1,3,5,6-tetrahydroxy-8-(3-methyl-2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 9H-Xanthen-9-one,2-(1,1-dimethyl-2-propen-1-yl)-1,3,5,6-tetrahydroxy-8-(3-methyl-2-buten-1-yl)-
    • 9H-Xanthen-9-one, 2-(1,1-dimethyl-2-propen-1-yl)-1,3,5,6-tetrahydroxy-8-(3-methyl-2-buten-1-yl)-
    • Inchi: 1S/C23H24O6/c1-6-23(4,5)18-13(24)10-15-17(21(18)28)20(27)16-12(8-7-11(2)3)9-14(25)19(26)22(16)29-15/h6-7,9-10,24-26,28H,1,8H2,2-5H3
    • InChI Key: IXUNODGMZUQIQP-UHFFFAOYSA-N
    • SMILES: C1(=O)C2=C(C(O)=C(O)C=C2C/C=C(/C)\C)OC2=C1C(O)=C(C(C)(C)C=C)C(O)=C2

Computed Properties

  • Exact Mass: 396.15732
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • XLogP3: 5.163

Experimental Properties

  • Density: 1.315±0.06 g/cm3(Predicted)
  • Melting Point: 155 °C
  • Boiling Point: 625.0±55.0 °C(Predicted)
  • PSA: 107.22
  • pka: 6.71±0.20(Predicted)

9H-Xanthen-9-one,2-(1,1-dimethyl-2-propen-1-yl)-1,3,5,6-tetrahydroxy-8-(3-methyl-2-buten-1-yl)- Related Literature

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